Cas no 2228690-21-7 (1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol)

• Product Name: 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol
• CAS No: 2228690-21-7
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 6257665
• PubChem ID: 165641228
• Update Time: 2025-06-09

1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol
• EN300-1950238
• 2228690-21-7
• 1-[4-methoxy-2-(trifluoromethyl)phenyl]ethane-1,2-diol

• Inchi： 1S/C10H11F3O3/c1-16-6-2-3-7(9(15)5-14)8(4-6)10(11,12)13/h2-4,9,14-15H,5H2,1H3
• InChI Key： UOXUDIVARDQUGH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(CO)O)OC)(F)F

Computed Properties

• Exact Mass: 236.06602869g/mol
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol

Introduction to 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol (CAS No. 2228690-21-7)

1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol (CAS No. 2228690-21-7) is a multifaceted compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements surrounding this compound.

The molecular structure of 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol is noteworthy for its combination of a methoxy group and a trifluoromethyl group attached to a phenyl ring. These functional groups contribute to the compound's unique chemical and biological properties. The methoxy group enhances the lipophilicity of the molecule, while the trifluoromethyl group imparts significant electronic effects, influencing the compound's reactivity and stability.

In terms of synthesis, several methods have been reported for the preparation of 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol. One common approach involves the reaction of 4-methoxybenzaldehyde with trifluoromethylacetaldehyde in the presence of a suitable reducing agent. This method yields high purity and good yields, making it a preferred choice for large-scale production. Another notable synthesis route involves the use of organocatalytic asymmetric synthesis, which has shown promise in producing enantiomerically pure forms of the compound.

The biological activity of 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol has been extensively studied in recent years. Research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have shown that 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings suggest that 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol may have therapeutic potential in cancer therapy.

The pharmacokinetic properties of 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol have also been explored to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further drug development.

In conclusion, 1-4-methoxy-2-(trifluoromethyl)phenylethane-1,2-diol (CAS No. 2228690-21-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable target for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.